Cas no 1048915-88-3 (Ethyl 4-[(butan-2-yl)carbamothioyl]piperazine-1-carboxylate)

• Product Name: Ethyl 4-[(butan-2-yl)carbamothioyl]piperazine-1-carboxylate
• CAS No: 1048915-88-3
• MF: C₁₂H₂₃N₃O₂S
• MW: 273.394921541214
• CID: 5738839
• PubChem ID: 43811295
• Update Time: 2023-11-11

Ethyl 4-[(butan-2-yl)carbamothioyl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(butan-2-ylcarbamothioyl)piperazine-1-carboxylate
• MS-8642
• ethyl 4-[(butan-2-yl)carbamothioyl]piperazine-1-carboxylate
• AKOS005109541
• ethyl4-[(butan-2-yl)carbamothioyl]piperazine-1-carboxylate
• 1048915-88-3
• 1-Piperazinecarboxylic acid, 4-[[(1-methylpropyl)amino]thioxomethyl]-, ethyl ester
• Ethyl 4-[(butan-2-yl)carbamothioyl]piperazine-1-carboxylate

• Inchi： 1S/C12H23N3O2S/c1-4-10(3)13-11(18)14-6-8-15(9-7-14)12(16)17-5-2/h10H,4-9H2,1-3H3,(H,13,18)
• InChI Key： KWWUNCHZAZWRNL-UHFFFAOYSA-N
• SMILES： S=C(NC(C)CC)N1CCN(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 273.15109816g/mol
• Monoisotopic Mass: 273.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.9Ų